![molecular formula C20H24N2O4 B2987028 5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide CAS No. 1797887-51-4](/img/structure/B2987028.png)
5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H24N2O4 and its molecular weight is 356.422. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactive Potential
Research into furan derivatives, including compounds related to "5-(furan-2-yl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)isoxazole-3-carboxamide", focuses on synthesizing new molecules with potential antiprotozoal, antimicrobial, and other bioactive properties. For instance, compounds derived from furan and isoxazole rings have been explored for their antiprotozoal activities, demonstrating strong DNA affinities and significant in vitro efficacy against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential applications in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).
Chemical Synthesis and Characterization
The chemical synthesis of furan-related compounds involves complex reactions that yield novel structures with significant pharmacological potential. For example, the synthesis of furan derivatives from mangrove-derived endophytic fungi has led to the isolation of new molecules, showcasing the diversity of chemical structures obtainable from natural sources and their potential in drug discovery (Chen et al., 2017).
Pharmacological Evaluation
Some derivatives synthesized from furan and isoxazole compounds have been evaluated for their pharmacological properties, including their antidepressant and antianxiety activities. Studies have shown that certain derivatives exhibit significant effects in behavioral assays, suggesting their potential as therapeutic agents for mental health conditions (Kumar et al., 2017).
properties
IUPAC Name |
5-(furan-2-yl)-N-[(2-methoxy-2-adamantyl)methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4/c1-24-20(14-6-12-5-13(8-14)9-15(20)7-12)11-21-19(23)16-10-18(26-22-16)17-3-2-4-25-17/h2-4,10,12-15H,5-9,11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDKCGAGIKRVPHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(C2CC3CC(C2)CC1C3)CNC(=O)C4=NOC(=C4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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